![molecular formula C11H12FNO B6241174 rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis CAS No. 2375248-26-1](/img/new.no-structure.jpg)
rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis
Overview
Description
. This compound is characterized by the presence of a fluoromethyl group attached to a cyclopropyl ring, which is further connected to a benzamide moiety. The stereochemistry of the compound is defined by the (1R,2S) configuration, indicating the specific spatial arrangement of its atoms.
Preparation Methods
The synthesis of rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis, involves several steps. One common synthetic route includes the formation of the cyclopropyl ring followed by the introduction of the fluoromethyl group. The reaction conditions typically involve the use of strong bases and fluorinating agents. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact .
Chemical Reactions Analysis
Rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis, undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophilic substitution reactions can occur, especially at the fluoromethyl group, using reagents like sodium methoxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis, has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: Researchers study its interactions with biological molecules to understand its potential as a biochemical tool.
Medicine: The compound is investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism by which rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis, exerts its effects involves its interaction with specific molecular targets. The fluoromethyl group plays a crucial role in its binding affinity and selectivity. The pathways involved may include inhibition or activation of enzymes, modulation of receptor activity, or interference with cellular signaling processes.
Comparison with Similar Compounds
Rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis, can be compared with other similar compounds such as:
Rac-N-[(1R,2R)-2-(fluoromethyl)cyclopropyl]benzamide: This compound has a different stereochemistry, which can affect its chemical and biological properties.
N-[(1R,2S)-2-(chloromethyl)cyclopropyl]benzamide: The substitution of the fluoromethyl group with a chloromethyl group can lead to different reactivity and applications.
The uniqueness of this compound, lies in its specific stereochemistry and the presence of the fluoromethyl group, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2375248-26-1 |
|---|---|
Molecular Formula |
C11H12FNO |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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